3-Amino-2-hydroxy-4-methylpentanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Amino-2-hydroxy-4-methylpentanoic acid is an organic compound with the chemical formula C6H13NO3 . It falls under the category of α-amino acids and contains both an amino group and a hydroxy group. The compound is a white to yellow solid and is sparingly soluble in water. Its molecular weight is approximately 147.17 g/mol .
Scientific Research Applications
Chemical Synthesis and Stereochemistry :
- 3-Amino-2-hydroxy-4-methylpentanoic acid has been a focus in stereoselective synthesis research. One study detailed the synthesis of diastereomers of this compound, contributing to the understanding of the stereochemistry in marine toxins like janolusimide and antitumor antibiotics like bleomycin A2 (Giordano, Spinella, & Sodano, 1999).
Role in Biological Activity :
- Research has explored the role of derivatives of this amino acid in biological activity. For instance, the compound N-(β-Carboxyethyl)-α-isoleucine, related to this compound, was found to have interesting biological properties, formed during a reaction between acrylamide and isoleucine (Nehls, Hanebeck, Becker, & Emmerling, 2013).
Application in Synthesis of Amino Acids :
- The compound has been used in the enantiospecific synthesis of various amino acids, contributing to pharmaceutical and biochemical research. For example, a study on the synthesis of different stereoisomers of 3-hydroxy-2-methylpentanoic acid and its modified acids, which are crucial for investigating substrate selectivity in polyketide synthase domains (Harris et al., 1998).
Analytical Chemistry Applications :
- In analytical chemistry, methods for the quantitative determination of related hydroxy acids, including 2-hydroxy-4-methylpentanoic acid, have been developed and applied to various substances like wines and other alcoholic beverages, indicating the significance of these compounds in sensory analysis (Gracia-Moreno, Lopez, & Ferreira, 2015).
Antimetabolite Research :
- Synthesis studies of similar compounds like N5-Hydroxy-2-methylornithine have provided insights into their roles as antimetabolites, which are significant in the field of microbiology and pharmaceutical sciences (Maehr & Leach, 1978).
Crystallography and Material Science :
- The crystal structure of new polymorphs of related amino acids, such as (2S,3S)-2-amino-3-methylpentanoic acid, is a topic of interest in the field of crystallography and material science, highlighting the structural properties of these compounds (Curland, Meirzadeh, & Diskin‐Posner, 2018).
Safety and Hazards
Properties
IUPAC Name |
3-amino-2-hydroxy-4-methylpentanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO3/c1-3(2)4(7)5(8)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOFAZNNHAIDEBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(C(=O)O)O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.